4-Propoxyaniline
Cat. No. B1293681
Key on ui cas rn:
4469-80-1
M. Wt: 151.21 g/mol
InChI Key: DWOIGSLSPPLRKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03953510
Procedure details
The method of claim 1 wherein nitrobenzene is reacted with propanol to form p-propoxyaniline.
Name
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1)([O-])=O.[CH2:10]([OH:13])[CH2:11][CH3:12]>>[CH2:10]([O:13][C:7]1[CH:8]=[CH:9][C:4]([NH2:1])=[CH:5][CH:6]=1)[CH2:11][CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
|
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Smiles
|
[N+](=O)([O-])C1=CC=CC=C1
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CC)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CC)OC1=CC=C(N)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
